Cas no 129828-42-8 (9,12,15-Octadecatrienoic acid, (2R)-2,3-dihydroxypropyl ester,(9Z,12Z,15Z)-)

9,12,15-Octadecatrienoic acid, (2R)-2,3-dihydroxypropyl ester,(9Z,12Z,15Z)- structure
129828-42-8 structure
Product Name:9,12,15-Octadecatrienoic acid, (2R)-2,3-dihydroxypropyl ester,(9Z,12Z,15Z)-
CAS No:129828-42-8
MF:C21H36O4
MW:352.508147239685
CID:1224687
PubChem ID:71728430
Update Time:2025-04-20

9,12,15-Octadecatrienoic acid, (2R)-2,3-dihydroxypropyl ester,(9Z,12Z,15Z)- Chemical and Physical Properties

Names and Identifiers

    • 9,12,15-Octadecatrienoic acid, (2R)-2,3-dihydroxypropyl ester,(9Z,12Z,15Z)-
    • 129828-42-8
    • MG (0:0/0:0/18:3(n-3))
    • 3-(9Z,12Z,15Z)-octadecatrienoyl-sn-glycerol
    • CHEBI:75576
    • (2R)-2,3-dihydroxypropyl (9Z,12Z,15Z)-octadeca-9,12,15-trienoate
    • Q27145404
    • (2R)-2,3-Dihydroxypropyl (9Z,12Z,15Z)-9,12,15-octadecatrienoate
    • sn-3-alpha-linolenoyl monoglyceride
    • DTXSID701173796
    • 3-alpha-linolenoyl-sn-glycerol
    • Inchi: 1S/C21H36O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-21(24)25-19-20(23)18-22/h3-4,6-7,9-10,20,22-23H,2,5,8,11-19H2,1H3/b4-3-,7-6-,10-9-/t20-/m1/s1
    • InChI Key: GGJRAQULURVTAJ-LVTNFWOSSA-N
    • SMILES: O(C[C@@H](CO)O)C(CCCCCCC/C=C\C/C=C\C/C=C\CC)=O

Computed Properties

  • Exact Mass: 352.26148
  • Monoisotopic Mass: 352.26135963g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 17
  • Complexity: 385
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 3
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 66.8Ų

Experimental Properties

  • PSA: 66.76

9,12,15-Octadecatrienoic acid, (2R)-2,3-dihydroxypropyl ester,(9Z,12Z,15Z)- Related Literature

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